Cas no 1955541-35-1 (1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1955541-35-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 4772252
• PubChem ID: 71112315
• Update Time: 2025-06-15

1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid
• SCHEMBL14239265
• AKOS026706523
• 1955541-35-1
• 1-(5-aminopyridin-2-yl)imidazole-4-carboxylic acid
• 1-(5-aminopyridin-2-yl)-1H-imidazole-4-carboxylicacid
• F1907-0775
• EN300-265130
• 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C9H8N4O2/c10-6-1-2-8(11-3-6)13-4-7(9(14)15)12-5-13/h1-5H,10H2,(H,14,15)
• InChI Key： MWGSBGZSMUDAJW-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1C=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94

Additional information on 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid

Recent Advances in the Study of 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid (CAS: 1955541-35-1)

The compound 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid (CAS: 1955541-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The unique structural features of this compound, such as the aminopyridine and imidazole moieties, make it a versatile scaffold for designing potent and selective kinase inhibitors.

One of the most notable advancements in this area is the development of a series of derivatives based on 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid, which exhibit promising inhibitory activity against specific kinases involved in cancer cell proliferation. In vitro and in vivo studies have demonstrated that these derivatives can effectively suppress tumor growth with minimal off-target effects, suggesting their potential as next-generation anticancer agents.

In addition to its applications in oncology, recent research has explored the use of this compound in the design of anti-inflammatory agents. The compound's ability to modulate key signaling pathways, such as the NF-κB pathway, has been investigated in preclinical models of inflammatory diseases. Preliminary results indicate that derivatives of 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid can reduce inflammation and tissue damage, offering a new avenue for therapeutic intervention.

Another area of interest is the compound's potential role in treating neurodegenerative disorders. Studies have shown that certain derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These findings underscore the versatility of 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid as a scaffold for developing multifunctional therapeutic agents.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid to improve yield and purity. Advances in catalytic methods and green chemistry approaches have enabled more efficient and sustainable synthesis routes, facilitating its broader application in drug discovery programs.

In conclusion, 1-(5-Aminopyridin-2-yl)-1H-imidazole-4-carboxylic acid (CAS: 1955541-35-1) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and clinical applicability. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for advancing medicinal chemistry.